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Compound of Interest

Compound Name: Dextrorphan-d3

Cat. No.: B3416007

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dextrorphan-d3, a
deuterated analog of Dextrorphan. The following sections detail the material's hazards,
necessary precautions, and emergency procedures to ensure its safe use in a laboratory
setting. This document is intended for professionals in research, scientific, and drug
development fields.

Hazard Identification and Classification

Dextrorphan-d3 is classified as harmful if swallowed.[1][2] Depending on the solvent it is
supplied in, the hazards can be significantly greater. For instance, when dissolved in methanol,
it is considered highly flammable and toxic if swallowed, in contact with skin, or inhaled, and it
can cause damage to the central nervous system and visual organs.[3]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H225 (if in methanol): Highly flammable liquid and vapor[3]

H301 + H311 + H331 (if in methanol): Toxic if swallowed, in contact with skin or if inhaled[3]

H370 (if in methanol): Causes damage to organs (central nervous system, visual organs)[3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3416007?utm_src=pdf-interest
https://www.benchchem.com/product/b3416007?utm_src=pdf-body
https://www.benchchem.com/product/b3416007?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/15810m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrorphan-d3
https://cdn.caymanchem.com/cdn/msds/20814m.pdf
https://cdn.caymanchem.com/cdn/msds/15810m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrorphan-d3
https://cdn.caymanchem.com/cdn/msds/20814m.pdf
https://cdn.caymanchem.com/cdn/msds/20814m.pdf
https://cdn.caymanchem.com/cdn/msds/20814m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Precautionary Statements:

e P264: Wash thoroughly after handling.[1][2]

e P270: Do not eat, drink or smoke when using this product.[1][2]

e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of Dextrorphan-d3 is provided
below. It is important to note that many specific physical properties have not been determined.

[1]

Property Data

Molecular Formula C17H20D3NO

Molecular Weight 260.39 g/mol [2][4]

Appearance Crystalline .powderFS] .(as.D.extrom.ethorphan
Hydrobromide) or liquid (if in solution)

Melting/Boiling Point Undetermined[1]

Solubility Not determined in water[1]

Storage Temperature -20°C[6]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Dextrorphan-d3 and
ensure the safety of laboratory personnel.

Handling:

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[7]
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e Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or

aerosols.[3]

e Avoid contact with skin, eyes, and clothing.[5][7]

e Wash hands thoroughly after handling.[1][7]

e Do not eat, drink, or smoke in the laboratory.[1]

« If working with Dextrorphan-d3 in a flammable solvent like methanol, keep it away from

ignition sources and use precautionary measures against static discharge.[1][3]

Storage:

Protect from light.[5]

Store in a tightly sealed container in a dry and well-ventilated place.[5]

The recommended storage temperature is -20°C.[6]

Store away from incompatible materials such as oxidizing agents and alkalis.[5]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling Dextrorphan-d3:

Equipment

Specification

Eye/Face Protection

Use safety glasses with side-shields or goggles.

Skin Protection

Wear protective gloves (the specific material
should be resistant to the substance and

solvent) and a lab coat.

Respiratory Protection

Not typically required for small quantities if
handled in a well-ventilated area. If dust or
aerosols may be generated, use a NIOSH-

approved respirator.
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Emergency Procedures

Spill Response:

Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE.

o For solid spills, carefully pick up the material to avoid creating dust.

o For liquid spills (if in a solvent), absorb with an inert material (e.g., sand, diatomite).[3]

» Place the waste in a sealed container for disposal.

e Clean the spill area thoroughly.

» Do not allow the substance to enter drains or waterways.[3]

First Aid Measures:

If Swallowed: Rinse mouth with water. Call a poison control center or doctor immediately.[1]

If on Skin: Remove contaminated clothing and wash the affected area with soap and water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3]

Experimental Workflow for Safe Handling

The following diagram outlines a standard workflow for safely handling Dextrorphan-d3 in a
research setting.
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Experimental Workflow for Dextrorphan-d3 Handling

Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)

'

Prepare well-ventilated workspace (Fume Hood)

Handling

Weigh/aliquot Dextrorphan-d3

'

Perform experiment

Post-Experiment

Decontaminate workspace

'

Dispose of waste properly

'

Remove PPE and wash hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Dextrorphan-d3 in a laboratory setting.
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Mechanism of Action and Signaling Pathway

Dextrorphan, the non-deuterated parent compound of Dextrorphan-d3, is an active metabolite
of the cough suppressant dextromethorphan.[6] Its primary mechanism of action involves the
non-competitive antagonism of the N-methyl-D-aspartate (NMDA) receptor in the central
nervous system. This interaction is believed to be responsible for its neuroactive effects.

The following diagram illustrates the simplified signaling pathway involving Dextrorphan's
interaction with the NMDA receptor.

Simplified Dextrorphan NMDA Receptor Antagonism Pathway
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Caption: Dextrorphan-d3 acts as an antagonist at the NMDA receptor, preventing ion channel
opening.

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for Dextrorphan-d3. It is imperative that all users consult the most recent Safety
Data Sheet provided by the supplier before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dextrorphan-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3416007#safety-and-handling-precautions-for-
dextrorphan-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3416007?utm_src=pdf-body
https://www.benchchem.com/product/b3416007?utm_src=pdf-body
https://www.benchchem.com/product/b3416007?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/15810m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrorphan-d3
https://cdn.caymanchem.com/cdn/msds/20814m.pdf
https://clearsynth.com/product/dextrorphan-d3
https://www.spectrumrx.com/media/sds/DE139_AGHS.pdf
https://www.caymanchem.com/product/15810/dextrorphan-d3-tartrate
https://aquigenbio.com/product/dextromethorphan-d3/
https://www.benchchem.com/product/b3416007#safety-and-handling-precautions-for-dextrorphan-d3
https://www.benchchem.com/product/b3416007#safety-and-handling-precautions-for-dextrorphan-d3
https://www.benchchem.com/product/b3416007#safety-and-handling-precautions-for-dextrorphan-d3
https://www.benchchem.com/product/b3416007#safety-and-handling-precautions-for-dextrorphan-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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